5-[(2,3,6-trichlorobenzyl)thio]-1H-1,2,4-triazole

• IUPAC Name: 5-[(2,3,6-trichlorophenyl)methylsulfanyl]-1H-1,2,4-triazole
• InChI: InChI=1S/C9H6Cl3N3S/c10-6-1-2-7(11)8(12)5(6)3-16-9-13-4-14-15-9/h1-2,4H,3H2,(H,13,14,15)
• InChI Key: KQJHEMRYJKYYJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1Cl)CSC2=NC=NN2)Cl)Cl
• Molecular Formula: C9H6Cl3N3S
• Molecular Weight: 294.6 g/mol

Description

5-[(2,3,6-trichlorobenzyl)thio]-1H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 5-[(2,3,6-trichlorobenzyl)thio]-1H-1,2,4-triazole is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, which may be responsible for its antifungal, antibacterial, and anticancer properties.
Biochemical and Physiological Effects
5-[(2,3,6-trichlorobenzyl)thio]-1H-1,2,4-triazole has been reported to have both biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of various fungi and bacteria, indicating its potential as a broad-spectrum antimicrobial agent. In addition, this compound has been shown to inhibit the growth of cancer cells, indicating its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[(2,3,6-trichlorobenzyl)thio]-1H-1,2,4-triazole in lab experiments include its high purity and yield, as well as its potential as a broad-spectrum antimicrobial and anticancer agent. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for further research on 5-[(2,3,6-trichlorobenzyl)thio]-1H-1,2,4-triazole. One direction is to investigate its potential as a pesticide or herbicide, as it has been shown to have antifungal and antibacterial properties. Another direction is to study its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis method of 5-[(2,3,6-trichlorobenzyl)thio]-1H-1,2,4-triazole involves the reaction of 2,3,6-trichlorobenzyl chloride with sodium azide in the presence of copper(I) bromide. The resulting product is then treated with potassium thiocyanate to obtain the final compound. This synthesis method has been reported to have a high yield and purity of the final product.

Scientific Research Applications

5-[(2,3,6-trichlorobenzyl)thio]-1H-1,2,4-triazole has been extensively studied for its potential applications in various fields. In the field of agriculture, this compound has been reported to have antifungal and antibacterial properties, making it a potential candidate for developing new pesticides and herbicides. In the field of medicine, this compound has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.